Cas no 157394-45-1 (Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI))
157394-45-1 structure
Product Name:Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:157394-45-1
MF:C9H19NO3
MW:189.252063035965
CID:107766
PubChem ID:10921308
Update Time:2025-04-18
Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, [(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester
- tert-Butyl ((2S,3S)-3-hydroxybutan-2-yl)carbamate
- EN300-7548033
- 157394-45-1
- tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate
-
- Inchi: 1S/C9H19NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6-7,11H,1-5H3,(H,10,12)/t6-,7-/m0/s1
- InChI Key: CHYWVAGOJXWXIK-BQBZGAKWSA-N
- SMILES: O(C(N[C@@H](C)[C@H](C)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 189.13657
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548033-0.05g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 0.05g |
$186.0 | 2025-03-22 | |
| Enamine | EN300-7548033-0.1g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 0.1g |
$277.0 | 2025-03-22 | |
| Enamine | EN300-7548033-0.25g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 0.25g |
$396.0 | 2025-03-22 | |
| Enamine | EN300-7548033-0.5g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 0.5g |
$624.0 | 2025-03-22 | |
| Enamine | EN300-7548033-1.0g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 1.0g |
$800.0 | 2025-03-22 | |
| Enamine | EN300-7548033-2.5g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 2.5g |
$1568.0 | 2025-03-22 | |
| Enamine | EN300-7548033-5.0g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 5.0g |
$2318.0 | 2025-03-22 | |
| Enamine | EN300-7548033-10.0g |
tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate |
157394-45-1 | 95.0% | 10.0g |
$3438.0 | 2025-03-22 |
Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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